Cas no 1393558-71-8 (6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1393558-71-8
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD32869328
• CID: 4802213
• Update Time: 2025-10-17

6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AB79459
• 6-Hydroxy-4-(trifluoromethyl)picolinic acid
• 6-HYDROXY-4-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
• 6-Oxo-4-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylic acid
• 6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid

• MDL： MFCD32869328
• Inchi： 1S/C7H4F3NO3/c8-7(9,10)3-1-4(6(13)14)11-5(12)2-3/h1-2H,(H,11,12)(H,13,14)
• InChI Key： CBLNTLHIERBSTB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C(=O)O)=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4

Additional information on 6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid

6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1393558-71-8, known as 6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents that include a hydroxyl group at position 6 and a trifluoromethyl group at position 4, along with a carboxylic acid group at position 2.

The pyridine ring serves as the structural backbone of this compound, providing a stable aromatic system that is central to its chemical reactivity and biological activity. The presence of the trifluoromethyl (CF3) group at position 4 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its stability. Additionally, the hydroxyl (-OH) group at position 6 contributes to hydrogen bonding capabilities, potentially affecting solubility and bioavailability.

Recent studies have highlighted the importance of 6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid in drug discovery and development. Its structure makes it a promising candidate for targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Researchers have explored its ability to modulate enzyme activity, particularly in kinases and proteases, which are critical targets in therapeutic interventions.

In the field of materials science, this compound has shown potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group facilitates coordination with metal ions, enabling the formation of porous structures with applications in gas storage and catalysis. Recent advancements in MOF synthesis have demonstrated the versatility of this compound in creating highly functional materials with tailored properties.

Furthermore, 6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid has been investigated for its role in agricultural chemistry. Its ability to act as a plant growth regulator or pest control agent has been explored in recent studies. The trifluoromethyl group imparts lipophilicity, which can enhance bioavailability when applied to crops or used in formulations targeting specific agricultural pests.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

In terms of biological activity, 6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid has shown promising results in preclinical studies. Its ability to inhibit key enzymes involved in disease pathways suggests potential therapeutic applications. For instance, studies have demonstrated its efficacy in reducing inflammation by inhibiting cyclooxygenase (COX) enzymes, which are central to inflammatory responses.

The structural versatility of this compound also makes it an attractive candidate for further modification and optimization. By altering substituents or incorporating additional functional groups, researchers can tailor its properties for specific applications. This approach has been successfully employed in drug design programs targeting diverse therapeutic areas.

In conclusion, 6-Hydroxy-4-(trifluoromethyl)pyridine-2-carboxylic acid represents a valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for exploring new frontiers in drug discovery, materials science, and agricultural chemistry. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing scientific innovation and addressing global challenges.